5-bromo-N'-[(E)-furan-2-ylmethylidene]-2-methoxybenzohydrazide

• Molecular Formula: C13H11BrN2O3
• Molecular Weight: 323.14 g/mol
• IUPAC Name: 5-bromo-N-[(E)-furan-2-ylmethylideneamino]-2-methoxybenzamide
• InChI: InChI=1S/C13H11BrN2O3/c1-18-12-5-4-9(14)7-11(12)13(17)16-15-8-10-3-2-6-19-10/h2-8H,1H3,(H,16,17)/b15-8+
• InChI Key: GZYWGPOVUWNHBM-OVCLIPMQSA-N
• Isomeric SMILES: COC1=C(C=C(C=C1)Br)C(=O)N/N=C/C2=CC=CO2
• Canonical SMILES: COC1=C(C=C(C=C1)Br)C(=O)NN=CC2=CC=CO2

Description

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-bromo-N’-[(E)-furan-2-ylmethylidene]-2-methoxybenzohydrazide typically involves the condensation of 5-bromo-2-methoxybenzoic acid hydrazide with furan-2-carbaldehyde under acidic or basic conditions. The reaction is usually carried out in a solvent such as ethanol or methanol, and the product is purified by recrystallization or chromatography.

Industrial Production Methods

While specific industrial production methods for this compound are not well-documented, the general approach would involve scaling up the laboratory synthesis. This would include optimizing reaction conditions, using industrial-grade solvents and reagents, and employing large-scale purification techniques such as distillation or large-scale chromatography.

Chemical Reactions Analysis

Types of Reactions

5-bromo-N’-[(E)-furan-2-ylmethylidene]-2-methoxybenzohydrazide can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan-2-carboxylic acid derivatives.

Reduction: The hydrazide moiety can be reduced to form corresponding amines.

Substitution: The bromine atom can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are typically used.

Substitution: Nucleophilic substitution reactions often use reagents like sodium azide (NaN3) or thiourea (NH2CSNH2).

Major Products

Oxidation: Furan-2-carboxylic acid derivatives.

Reduction: Corresponding amines.

Substitution: Various substituted derivatives depending on the nucleophile used.

Scientific Research Applications

5-bromo-N’-[(E)-furan-2-ylmethylidene]-2-methoxybenzohydrazide has several scientific research applications:

Medicinal Chemistry: It is studied for its potential anticancer and antimicrobial properties. The compound’s structure allows it to interact with biological targets, making it a candidate for drug development.

Materials Science: The compound can be used in the synthesis of novel materials with unique electronic and optical properties.

Biological Research: It is used as a probe to study various biochemical pathways and molecular interactions.

Mechanism of Action

The mechanism of action of 5-bromo-N’-[(E)-furan-2-ylmethylidene]-2-methoxybenzohydrazide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, inhibiting their activity or altering their function. This interaction can lead to various biological effects, such as cell cycle arrest or apoptosis in cancer cells. The exact molecular pathways involved depend on the specific biological context and target.

Comparison with Similar Compounds

Similar Compounds

5-bromoindole-2-carboxylic acid hydrazone derivatives: These compounds share a similar hydrazone moiety and have been studied for their anticancer properties.

2-furanilides: These compounds contain a furan ring and are known for their diverse biological activities.

Uniqueness

5-bromo-N’-[(E)-furan-2-ylmethylidene]-2-methoxybenzohydrazide is unique due to its specific combination of a bromine atom, a furan ring, and a methoxybenzohydrazide moiety. This unique structure allows it to interact with a wide range of biological targets, making it a versatile compound for various scientific applications.